7-Fluoro-4-hydrazinylquinoline hydrochloride

• CAS No.: 1172943-36-0
• Molecular Formula: C9H9ClFN3
• Molecular Weight: 213.64 g/mol
• IUPAC Name: (7-fluoroquinolin-4-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C9H8FN3.ClH/c10-6-1-2-7-8(13-11)3-4-12-9(7)5-6;/h1-5H,11H2,(H,12,13);1H
• InChI Key: PGLATNDHHSLNDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C=C1F)NN.Cl

Description

7-Fluoro-4-hydrazinylquinoline hydrochloride is a chemical compound with the molecular formula C9H9ClFN3 and a molecular weight of 213.64 g/mol .

Preparation Methods

The synthesis of 7-Fluoro-4-hydrazinylquinoline hydrochloride typically involves the reaction of 7-fluoroquinoline with hydrazine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. The resulting compound is then purified and converted to its hydrochloride salt form . Industrial production methods may involve scaling up this synthetic route with optimizations to improve yield and purity.

Chemical Reactions Analysis

7-Fluoro-4-hydrazinylquinoline hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydrazinyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

7-Fluoro-4-hydrazinylquinoline hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is utilized in proteomics research to study protein interactions and functions.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Fluoro-4-hydrazinylquinoline hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to proteins and enzymes, affecting their activity and function. This interaction can lead to changes in cellular processes and biochemical pathways, making it a valuable tool in research .

Comparison with Similar Compounds

7-Fluoro-4-hydrazinylquinoline hydrochloride can be compared with other similar compounds, such as:

6-Fluoro-4-hydrazinylquinoline hydrochloride: Similar in structure but with a different position of the fluorine atom, leading to variations in chemical properties and reactivity.

7-Fluoro-4-hydrazinylquinoline: The non-hydrochloride form of the compound, which may have different solubility and stability characteristics.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and reactivity, making it suitable for various specialized applications.